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Compound of Interest

Compound Name: 4-Bromoindole

Cat. No.: B015604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromoindole (CAS No: 52488-36-5), a versatile heterocyclic compound. Its unique structure,

featuring a bromine substituent at the 4-position of the indole ring, makes it a crucial building

block in organic synthesis, particularly for pharmaceuticals, agrochemicals, and advanced

materials.[1][2] This document details its physical characteristics, experimental protocols for

their determination, and relevant chemical pathways to support research and development

activities.

Core Physical and Chemical Properties
4-Bromoindole is typically a clear, light yellow to dark brown liquid or a pale yellow to brown

solid, depending on its purity and the ambient temperature.[1][2][3] It possesses a slight,

characteristic odor.[3] The compound's reactivity, particularly at the bromine-substituted

position, makes it a valuable intermediate for creating more complex molecules through

reactions like cross-coupling.[1][4]

Data Presentation: Physical and Spectroscopic
Properties
The quantitative physical and spectroscopic data for 4-Bromoindole are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₈H₆BrN

Molecular Weight 196.04 g/mol [5][6]

Appearance
Light yellow to brown liquid; Pale yellow to

brown solid[3]

Melting Point 15-17 °C[7][8][9][10]

Boiling Point
283-285 °C (at 760 mmHg)[11]; 96 °C (at 1 Torr)

[8][12]

Density 1.563 - 1.66 g/cm³ at 25 °C[5][7]

Refractive Index n20/D 1.655[7][9]

Flash Point 110 °C (230 °F) - closed cup[5][10]

Solubility

Sparingly soluble in water.[3] Soluble in

Chloroform, DMSO (Slightly), Ethyl Acetate,

ethanol, and acetone.[3][7][11]

pKa 16.07 ± 0.30 (Predicted)[7][9]

LogP 2.93040 - 3.4[6][7]

¹H NMR Spectrum Data available[13]

¹³C NMR Spectrum Data available[6][14]

IR Spectrum Data available[6][15]

Mass Spectrum (GC-MS) Data available[6][16]

Experimental Protocols
Detailed methodologies for determining key physical properties are provided below. These

protocols are standard procedures for organic compounds and are applicable to 4-
Bromoindole.

Melting Point Determination (Thiele Tube Method)
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The melting point is a critical indicator of a compound's purity. Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[17]

Materials:

4-Bromoindole sample

Capillary tubes (sealed at one end)

Thiele tube

High-boiling point liquid (e.g., mineral oil, silicone oil)

Thermometer (calibrated)

Bunsen burner or other heat source

Rubber band or wire for attaching the capillary tube

Procedure:

Sample Preparation: A small amount of solid 4-Bromoindole is finely powdered. The open

end of a capillary tube is pressed into the powder. The tube is then tapped gently on a hard

surface to pack the powder into the sealed end, aiming for a sample height of 1-2 mm.[18]

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb.[17]

Heating: The thermometer and attached capillary tube are suspended in a Thiele tube filled

with a high-boiling point oil. The side arm of the Thiele tube is gently heated.[17] This design

promotes convection currents, ensuring uniform temperature distribution throughout the oil.

[17]

Observation: The temperature is increased slowly, at a rate of about 1-2°C per minute,

especially when approaching the expected melting point.[17]

Data Recording: Two temperatures are recorded:
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The temperature at which the first drop of liquid appears (the beginning of melting).

The temperature at which the last solid crystal disappears (completion of melting).

Reporting: The recorded range constitutes the melting point of the sample. For accuracy, the

determination should be repeated with fresh samples until consistent values are obtained.

Solubility Determination
Solubility tests provide insights into the polarity and functional groups present in a molecule.

[19] The general principle "like dissolves like" is a useful guideline; polar solutes dissolve in

polar solvents, and non-polar solutes dissolve in non-polar solvents.[20]

Materials:

4-Bromoindole sample (approx. 25 mg or 0.05 mL per test)

Set of small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents for testing:

Water (H₂O)

5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Organic solvents (e.g., ethanol, acetone, chloroform, ethyl acetate)[3]

Procedure:

Sample Addition: Place approximately 25 mg of 4-Bromoindole into a small, clean test tube.

[19]
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Solvent Addition: Add 0.75 mL of the chosen solvent to the test tube in small portions (e.g.,

0.25 mL at a time).[19]

Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to ensure

thorough mixing.[19][21]

Observation: Observe the mixture closely. The compound is considered "soluble" if it

dissolves completely, forming a homogeneous solution. If any solid particles remain, it is

deemed "insoluble" or "sparingly soluble."

Systematic Testing:

Begin with water to assess polarity.[22]

If insoluble in water, proceed to test with aqueous acid (5% HCl) and base (5% NaOH)

solutions to identify any acidic or basic functional groups.[23]

Test solubility in various organic solvents to further characterize its properties. 4-
Bromoindole is known to be highly soluble in solvents like ethanol, acetone, and

chloroform.[3][7]

Reporting: Record the results for each solvent as soluble, sparingly soluble, or insoluble.

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

relationships relevant to 4-Bromoindole.
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General Synthesis of 4-Bromoindole

Starting Materials

Reaction
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General synthesis pathway for 4-Bromoindole.
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Workflow for Melting Point Determination

Prepare Sample:
Pack 1-2 mm of
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Experimental workflow for determining melting point.
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Workflow for Solubility Testing

Start:
25 mg of 4-Bromoindole

Add 0.75 mL Water
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Result: Water Soluble
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No

Result: Soluble
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Experimental workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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